Cas no 1126895-86-0 (4-Acetyl-2-nitrophenylboronic Acid)

4-Acetyl-2-nitrophenylboronic acid is a boronic acid derivative featuring both acetyl and nitro functional groups on an aromatic ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety serves as a key intermediate for forming carbon-carbon bonds. The electron-withdrawing nitro and acetyl groups enhance its reactivity in palladium-catalyzed transformations, making it valuable in pharmaceutical and materials science research. Its stability under typical reaction conditions and compatibility with diverse substrates contribute to its utility in synthetic organic chemistry. The compound is typically handled under inert conditions due to the sensitivity of boronic acids to protodeboronation.

4-Acetyl-2-nitrophenylboronic Acid structure

1126895-86-0 structure

Product Name:4-Acetyl-2-nitrophenylboronic Acid

CAS No:1126895-86-0

MF:C₈H₈BNO₅

MW:208.963822364807

MDL:MFCD16618934

CID:827858

PubChem ID:53216427

Update Time:2025-06-08

4-Acetyl-2-nitrophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

- (4-Acetyl-2-nitrophenyl)boronic acid
- 4-Acetyl-2-nitrophenylboronic acid
- BS-26015
- SCHEMBL13977122
- DTXSID70681668
- AKOS015837760
- (4-Acetyl-2-nitrophenyl)boronicacid
- CS-0178363
- 1126895-86-0
- MFCD16618934
- DB-367275
- BVB89586
- 4-Acetyl-2-nitrophenylboronic Acid
- MDL： MFCD16618934
- Inchi： 1S/C8H8BNO5/c1-5(11)6-2-3-7(9(12)13)8(4-6)10(14)15/h2-4,12-13H,1H3
- InChI Key： KERWITSFOARJGF-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(C(C)=O)=CC=1[N+](=O)[O-])O

Computed Properties

Exact Mass: 209.05000
Monoisotopic Mass: 209.0495525g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103Å²

Experimental Properties

PSA: 103.35000
LogP: 0.00040

4-Acetyl-2-nitrophenylboronic Acid Pricemore >>

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TRC	A187268-25mg	4-Acetyl-2-nitrophenylboronic Acid	1126895-86-0		25mg	$ 133.00	2023-04-19
TRC	A187268-50mg	4-Acetyl-2-nitrophenylboronic Acid	1126895-86-0		50mg	$ 207.00	2023-04-19
TRC	A187268-100mg	4-Acetyl-2-nitrophenylboronic Acid	1126895-86-0		100mg	$ 322.00	2023-04-19
TRC	A187268-250mg	4-Acetyl-2-nitrophenylboronic Acid	1126895-86-0		250mg	$ 563.00	2023-04-19
Chemenu	CM205005-1g	(4-Acetyl-2-nitrophenyl)boronic acid	1126895-86-0	95%	1g	$1079	2023-02-03
abcr	AB271484-250 mg	4-Acetyl-2-nitrophenylboronic acid; 98%	1126895-86-0		250mg	€552.00	2023-04-26
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Alichem	A019117603-1g	(4-Acetyl-2-nitrophenyl)boronic acid	1126895-86-0	95%	1g	$673.62	2023-09-04
abcr	AB271484-250mg	4-Acetyl-2-nitrophenylboronic acid, 98%; .	1126895-86-0	98%	250mg	€552.00	2025-03-19
abcr	AB271484-1g	4-Acetyl-2-nitrophenylboronic acid, 98%; .	1126895-86-0	98%	1g	€1147.00	2025-03-19